Cas no 80756-86-1 (6'-Fucosyllactose)

• Product Name: 6'-Fucosyllactose
• CAS No: 80756-86-1
• CID: 4673473
• Update Time: 2025-11-01

6'-Fucosyllactose Chemical and Physical Properties

Names and Identifiers

• 6'-Fucosyllactose

Additional information on 6'-Fucosyllactose

Recent Advances in the Study of 6'-Fucosyllactose (CAS: 80756-86-1) in Chemical Biology and Pharmaceutical Research

6'-Fucosyllactose (6'-FL, CAS: 80756-86-1) is a prominent human milk oligosaccharide (HMO) that has garnered significant attention in recent years due to its potential applications in infant nutrition, gut microbiota modulation, and immune system regulation. As a trisaccharide composed of fucose, galactose, and glucose, 6'-FL plays a crucial role in early-life development and has been the subject of extensive research in the chemical biology and pharmaceutical fields. This research brief aims to summarize the latest findings related to 6'-FL, focusing on its biosynthesis, functional properties, and therapeutic potential.

Recent studies have highlighted the importance of 6'-FL in promoting the growth of beneficial gut bacteria, such as Bifidobacterium species, while inhibiting the colonization of pathogenic microbes. A 2023 study published in Nature Communications demonstrated that 6'-FL acts as a prebiotic, selectively enhancing the abundance of bifidobacteria in the infant gut microbiome. This finding underscores the potential of 6'-FL as a functional ingredient in infant formula and other nutritional products aimed at mimicking the benefits of human milk.

In addition to its prebiotic effects, 6'-FL has shown promising immunomodulatory properties. Research published in Frontiers in Immunology (2024) revealed that 6'-FL can reduce inflammatory responses by modulating cytokine production and promoting regulatory T-cell (Treg) differentiation. These immunomodulatory effects suggest potential applications in the treatment of inflammatory bowel diseases (IBD) and other immune-related disorders. The study also identified specific molecular mechanisms by which 6'-FL interacts with immune cells, providing a foundation for further therapeutic development.

The chemical synthesis and large-scale production of 6'-FL (CAS: 80756-86-1) have also seen significant advancements. A recent breakthrough in enzymatic synthesis, reported in ACS Catalysis (2024), described a highly efficient and cost-effective method for producing 6'-FL using engineered fucosyltransferases. This innovation addresses previous challenges related to yield and scalability, paving the way for broader commercial applications of 6'-FL in the pharmaceutical and nutraceutical industries.

Furthermore, the therapeutic potential of 6'-FL extends beyond gut health and immunity. Emerging research suggests that 6'-FL may play a role in neurodevelopment and cognitive function. A 2024 study in Cell Reports found that 6'-FL supplementation in animal models led to improved synaptic plasticity and memory performance, highlighting its potential as a neuroprotective agent. These findings open new avenues for exploring the use of 6'-FL in neurological disorders and cognitive enhancement.

In conclusion, the latest research on 6'-Fucosyllactose (CAS: 80756-86-1) underscores its multifaceted roles in human health and its potential as a therapeutic and nutritional agent. Advances in biosynthesis, coupled with a deeper understanding of its biological functions, position 6'-FL as a key molecule in the intersection of chemical biology and pharmaceutical science. Future studies are expected to further elucidate its mechanisms of action and expand its applications in medicine and nutrition.